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Compound Focus: Torbafylline

CAS No.: 105102-21-4

Cat. No.: S572447

While data on Torbafylline itself is unavailable, research on other xanthine derivatives provides context for
its potential mechanisms. The following table summarizes a key study on pentoxifylline, which is

structurally and mechanistically similar to Torbafylline as a methylxanthine derivative.

) Key Finding )
Experimental Protocol / Primary Outcome of the
Compound . Related to .
Model Intervention Experiment
TNF-a
Pentoxifylline Rats (in vivo) Single Significantly Inhibition of TNFa
[1] intraperitoneal inhibited the production did not
injection (10 mg/100  LPS-induced prevent the activation of
g body weight) increase in autophagy and ubiquitin-
administered 1 hour circulating proteasome system
before LPS injection.  TNF-a levels. (UPS) genes in skeletal
Serum collected 90 [1] muscle by LPS. The study
min post-LPS. [1] concluded that

glucocorticoids play a
more crucial role. [1]

The experimental workflow for this type of investigation can be visualized as follows:
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(Animal Model (Rat))

Analysis:
- Serum TNF-a levels
- Muscle Gene Expression
(UPS, Autophagy)
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Suggestions for Further Investigation

Given the scarcity of information, your exploratory research could take the following directions:

e Consult Clinical Trial Registries: Search for "Torbafylline" on platforms like ClinicalTrials.gov.
Even if a study was terminated, its entry may contain a brief description of the original protocol and
objectives.

e Access Patent Documents: The chemical structure and some manufacturing information are likely
disclosed in its patent families. These can be located via the patent number provided in some
databases (e.g., US7671070B2) [2].

e Explore Related Pathways: Since Torbafylline is a cGMP-PDE inhibitor [3], researching the
broader role of the cGMPIPKG signaling pathway in conditions like peripheral arterial disease or
inflammation could provide indirect insights into its theoretical mechanism of action.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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